Cas no 2287262-81-9 (2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 2287262-81-9
• MF: C₂₁H₂₉NO₄
• MW: 359.459266424179
• CID: 6070194
• PubChem ID: 137945969
• Update Time: 2025-06-27

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287262-81-9
• EN300-6761349
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(2,4,6-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C21H29NO4/c1-12-7-13(2)15(14(3)8-12)20-9-21(10-20,11-20)16(17(23)24)22-18(25)26-19(4,5)6/h7-8,16H,9-11H2,1-6H3,(H,22,25)(H,23,24)
• InChI Key： AKNPLLCDHSGUMG-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C(C)=CC(C)=CC=3C)(C1)C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 359.20965841g/mol
• Monoisotopic Mass: 359.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

Compound CAS No 2287262-81-9: 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

The compound with CAS No 2287262-81-9, named 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its unique structural features, including a tert-butoxy carbonyl group, a bicyclo[1.1.1]pentane ring system, and a trimethylphenyl substituent. These structural elements contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of bioisosteres and prodrugs. The tert-butoxy carbonyl (Boc) group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the compound's stability and bioavailability. Researchers have demonstrated that the presence of this group can significantly influence the compound's solubility and permeability across biological membranes, making it an attractive candidate for oral drug delivery systems.

The bicyclo[1.1.1]pentane ring system within the molecule introduces rigidity and steric hindrance, which are essential for optimizing molecular interactions in biological systems. This structural feature has been shown to enhance the compound's binding affinity to specific protein targets, such as G-protein coupled receptors (GPCRs), which are critical in various therapeutic areas including cardiovascular diseases and neurodegenerative disorders.

The trimethylphenyl substituent adds another layer of complexity to the molecule's structure, contributing to its lipophilicity and partition coefficient (logP). Recent computational studies have revealed that this substituent enhances the compound's ability to cross lipid bilayers, thereby improving its bioavailability and reducing first-pass metabolism in the liver.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Stille coupling, Mitsunobu reaction, and peptide coupling techniques. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high purity and consistency in large-scale production.

From an applications perspective, this compound has shown promise as a precursor for anticancer agents due to its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation. Preclinical studies have demonstrated significant antiproliferative activity against various cancer cell lines, with minimal toxicity to normal cells.

Moreover, the compound's unique structure makes it an ideal candidate for use in nanotechnology applications, particularly in the development of drug delivery systems such as liposomes and polymeric nanoparticles. Its high stability under physiological conditions ensures prolonged circulation time and targeted drug release.

In conclusion, CAS No 2287262-81-9 represents a cutting-edge molecule with immense potential across multiple scientific domains. Its intricate structure and favorable pharmacokinetic properties make it a valuable asset in modern drug discovery pipelines.